Cas no 2703772-39-6 (tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-4-yl)cyclobutyl]carbamate)

• Product Name: tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-4-yl)cyclobutyl]carbamate
• CAS No: 2703772-39-6
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6265135
• PubChem ID: 165946853
• Update Time: 2025-05-23

tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-4-yl)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-4-yl)cyclobutyl]carbamate
• EN300-36969904
• 2703772-39-6

• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-11-8-14(18,9-11)10-4-6-15-7-5-10/h10-11,15,18H,4-9H2,1-3H3,(H,16,17)
• InChI Key： ZRGPOQYZEASPFI-UHFFFAOYSA-N
• SMILES： OC1(CC(C1)NC(=O)OC(C)(C)C)C1CCNCC1

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-4-yl)cyclobutyl]carbamate

tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-4-yl)cyclobutyl]carbamate: Structural Features, Synthesis, and Emerging Applications in Chemical Biology

The compound tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-4-yl)cyclobutyl]carbamate (CAS No. 2703772-39-6) represents a structurally unique organic molecule with a complex stereochemical framework. Its core structure combines a cyclobutane ring bearing a hydroxymethyl group at the 3-position with a piperidine ring substituted at the 4-position. The molecule is further functionalized through a N-Boc (tert-butoxycarbonyl) protecting group, which is commonly employed in peptide synthesis and organic chemistry to mask amino functionalities during multi-step reactions. This compound's distinct architecture positions it as a valuable intermediate in the development of bioactive molecules, particularly those targeting G protein-coupled receptors (GPCRs) or enzyme-mediated pathways.

The stereochemistry of the compound is defined by the (1s,3s) configuration at the cyclobutane ring, which introduces conformational rigidity and specific spatial orientation of substituents. The presence of the piperidin-4-yl group introduces a nitrogen-containing heterocycle with potential hydrogen-bonding capabilities, while the hydroxymethyl substituent provides additional sites for chemical modification or interaction with biological targets. Recent studies in medicinal chemistry have highlighted the importance of such hybrid structures in modulating protein-ligand interactions through tailored steric and electronic effects.

Synthesis of this compound likely involves strategic coupling reactions between cyclobutanecarboxylic acid derivatives and piperidine-based building blocks. The use of protecting groups like Boc is critical to prevent unwanted side reactions during multistep syntheses. Modern synthetic methodologies, including transition-metal-catalyzed cross-couplings and stereoselective reductions, may be employed to achieve high enantiomeric purity. Computational modeling has also been leveraged to optimize reaction conditions for such complex architectures.

In the context of drug discovery, compounds containing both cyclobutane and piperidine moieties have shown promise as modulators of ion channels and neurotransmitter receptors. The hydroxymethyl functionality can participate in enzyme recognition processes or serve as a precursor for phosphorylation events critical in cellular signaling pathways. Researchers are particularly interested in how such structures can be optimized for oral bioavailability and metabolic stability.

The versatility of this scaffold extends beyond pharmaceutical applications. In materials science, similar cyclic amine-containing compounds are being explored for their self-assembling properties or use as chelating agents in catalytic systems. The combination of rigid cyclic frameworks with labile functional groups allows for precise control over molecular geometry and reactivity profiles.

Ongoing investigations into related compounds suggest that subtle modifications to substituent patterns can significantly impact biological activity profiles. For instance, replacement of the hydroxymethyl group with other oxygen-containing functionalities might alter binding affinities to specific protein targets. Such structure-activity relationship (SAR) studies are essential for guiding rational drug design efforts.

Analytical characterization techniques such as NMR spectroscopy (particularly 2D-NMR methods like COSY and NOESY) are crucial for confirming the stereochemical integrity of this compound. Mass spectrometry provides molecular weight confirmation, while X-ray crystallography remains the gold standard for definitive structural verification when crystalline samples are available.

In conclusion, the compound tert-butyl N-[(1s,3s)-3-hydroxy-3-(piperidin-4-yl)cyclobutyl]carbamate exemplifies how strategic integration of multiple heterocyclic elements can create platforms for advanced chemical exploration. Its unique combination of structural features makes it an attractive candidate for further development across multiple scientific disciplines.